Cas no 1804405-23-9 (Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1804405-23-9
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4943996
• Update Time: 2025-05-24

Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-19-10(17)5-8-7(6-16)3-4-9(11(8)18)12(13,14)15/h3-4,18H,2,5H2,1H3
• InChI Key： LVDRGPNMZGBDIY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(=C1O)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1804405-23-9)

Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1804405-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxy, and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining electron-withdrawing and electron-donating substituents, offers versatile reactivity, particularly in the development of bioactive molecules.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers are increasingly exploring Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate as a building block for novel therapeutics targeting inflammation, oncology, and central nervous system disorders. Its cyano group further contributes to its utility in click chemistry and bioconjugation, aligning with the growing trend of modular synthesis in medicinal chemistry.

The compound's CAS No. 1804405-23-9 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. With the rise of green chemistry initiatives, synthetic routes for this ester are being optimized to minimize environmental impact. Questions like "How to synthesize Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate?" or "Applications of trifluoromethylphenylacetate derivatives" frequently appear in academic and industrial forums, reflecting its relevance in contemporary research.

From an analytical perspective, Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate is often characterized using techniques such as NMR, HPLC, and mass spectrometry. Its hydroxy and ester functionalities enable derivatization for enhanced detection or purification. The compound's stability under various pH conditions is also a topic of interest, particularly for formulators seeking to incorporate it into sustained-release formulations.

In agrochemical applications, derivatives of 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate have shown promise as precursors for herbicides and plant growth regulators. The trifluoromethyl group is known to improve pesticidal activity, addressing the global demand for crop protection solutions with lower environmental persistence. Searches for "trifluoromethylphenylacetate in agriculture" or "cyano-hydroxy phenylacetate synthesis" highlight its cross-disciplinary importance.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate are gaining traction for their role in creating targeted therapies. Its compatibility with modern catalysis methods, such as photoredox or flow chemistry, positions it as a future-forward material. Discussions on "scalable production of fluorinated phenylacetates" underscore the need for cost-effective manufacturing processes to meet rising demand.

In summary, Ethyl 6-cyano-2-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1804405-23-9) represents a multifaceted compound with expanding applications in life sciences and material innovation. Its structural features align with key trends in sustainable chemistry and precision synthesis, making it a subject of ongoing exploration for researchers worldwide.